N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide

• IUPAC Name: N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxochromen-2-yl]butanamide
• InChI: InChI=1S/C22H23NO5/c1-5-7-18(24)23-22-19(14-10-11-16(26-3)17(12-14)27-4)20(25)15-9-6-8-13(2)21(15)28-22/h6,8-12H,5,7H2,1-4H3,(H,23,24)
• InChI Key: NOJVJYOXMCSLSP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C(=O)C2=CC=CC(=C2O1)C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol
• CAS No.: 883962-09-2

Description

N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide is a synthetic chromen-4-one derivative characterized by a 4-oxo-4H-chromen core substituted with a 3,4-dimethoxyphenyl group at position 3, a methyl group at position 8, and a butanamide side chain at position 2. Chromen-4-one derivatives are widely studied for their biological activities, including anti-inflammatory, anticancer, and antioxidant properties .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with other chromenones and methoxy-substituted aromatic systems. Key comparisons include:

Compound	Core Structure	Substituents	Reported Bioactivity
N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-yl]butanamide	Chromen-4-one	3,4-Dimethoxyphenyl, 8-methyl, butanamide	Not explicitly reported (inferred from analogs)
[2-(3,4-Dimethoxyphenyl)ethyl]azanium chloride dihydrate	Azanium (charged amine)	3,4-Dimethoxyphenethyl, carbamoylpropyl	Intermediate in isoquinoline alkaloid synthesis
8-[4-(Dithiolan-3-yl)butanoylamino]-octanamide derivatives	Octanamide	Dithiolan, hydroxy/hydroxymethyl propyl	Synthetic intermediates for lipid conjugates

Key Observations :

• The chromen-4-one core differentiates this compound from azanium-based intermediates (e.g., ), which are typically charged and used in alkaloid synthesis.